Cas no 146462-60-4 (2,5,8,11-Tetraoxatridecan-13-ol, 1,1,1-triphenyl-, methanesulfonate)

• Product Name: 2,5,8,11-Tetraoxatridecan-13-ol, 1,1,1-triphenyl-, methanesulfonate
• CAS No: 146462-60-4
• MF: C₂₈H₃₆O₈S
• MW: 532.645648002625
• CID: 2778130
• Update Time: 2023-08-07

2,5,8,11-Tetraoxatridecan-13-ol, 1,1,1-triphenyl-, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11-Tetraoxatridecan-13-ol, 1,1,1-triphenyl-, methanesulfonate

• Inchi： 1S/C27H32O5.CH4O3S/c28-16-17-29-18-19-30-20-21-31-22-23-32-27(24-10-4-1-5-11-24,25-12-6-2-7-13-25)26-14-8-3-9-15-26;1-5(2,3)4/h1-15,28H,16-23H2;1H3,(H,2,3,4)
• InChI Key： XTWYJMJSZWBZEX-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O(CCOCCOCCOCCO)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 15
• Complexity: 500
• Topological Polar Surface Area: 120